3-(3-((2,4-Dioxooxazolidin-3-yl)methyl)azetidine-1-carbonyl)benzonitrile

• IUPAC Name: 3-[3-[(2,4-dioxo-1,3-oxazolidin-3-yl)methyl]azetidine-1-carbonyl]benzonitrile
• InChI: InChI=1S/C15H13N3O4/c16-5-10-2-1-3-12(4-10)14(20)17-6-11(7-17)8-18-13(19)9-22-15(18)21/h1-4,11H,6-9H2
• InChI Key: IGDRQSIPDKIICI-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)C2=CC=CC(=C2)C#N)CN3C(=O)COC3=O
• Molecular Formula: C15H13N3O4
• Molecular Weight: 299.28 g/mol

Description

3-(3-((2,4-Dioxooxazolidin-3-yl)methyl)azetidine-1-carbonyl)benzonitrile, also known as DOACB, is a novel compound that has gained significant attention in the scientific community due to its potential applications in various fields. DOACB is a synthetic compound that belongs to the class of oxazolidinone derivatives. It has a unique chemical structure that makes it an attractive candidate for various scientific research applications.

Scientific Research Applications

Synthesis and Pharmacological Activities

• Synthesis and Biological Activities : Compounds derived from similar structural frameworks have been synthesized, demonstrating significant anti-inflammatory, analgesic, and anticonvulsant activities. These studies highlight the potential of these compounds in developing new therapeutic agents (El-Sawy et al., 2014).
• Antibacterial and Antifungal Properties : Another study explored the synthesis of nitrogen and sulfur-containing heterocyclic compounds, which showed promising antibacterial activity against common pathogens and antifungal activity against Candida albicans (Mistry & Desai, 2006).
• Antimicrobial Evaluation : Synthesis of 8-Ethoxycoumarin derivatives demonstrated antimicrobial activity, underscoring the importance of such compounds in addressing microbial resistance challenges (Mohamed et al., 2012).

Chemical Synthesis and Reactions

• Catalyzed Cyclization Reactions : Research into palladium(II)-catalyzed cyclization of aziridines with sulfur diimides, leading to the synthesis of imidazolidinethiones, illustrates the compound's utility in complex chemical transformations (Baeg & Alper, 1994).
• Synthesis of β-Amino Acid Derivatives : Utilizing stable, four-membered azetine heterocycles for the preparation of highly substituted β-amino acid derivatives showcases the compound's application in synthesizing biologically relevant molecules (Macnevin et al., 2008).